Cas no 1270293-13-4 ((2R)-2-{(benzyloxy)carbonylamino}-3-(3-hydroxyphenyl)propanoic acid)

• Product Name: (2R)-2-{(benzyloxy)carbonylamino}-3-(3-hydroxyphenyl)propanoic acid
• CAS No: 1270293-13-4
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 5857861
• PubChem ID: 22309272
• Update Time: 2025-06-15

(2R)-2-{(benzyloxy)carbonylamino}-3-(3-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• N-Cbz-D-3-hydroxy-Phenylalanine
• D-Phenylalanine, 3-hydroxy-N-[(phenylmethoxy)carbonyl]-
• N-Cbz-3-hydroxy-D-phenylalanine
• Cbz-D-3-Methoxy-Phenylalanine
• (2R)-2-{(benzyloxy)carbonylamino}-3-(3-hydroxyphenyl)propanoic acid

• Inchi： 1S/C17H17NO5/c19-14-8-4-7-13(9-14)10-15(16(20)21)18-17(22)23-11-12-5-2-1-3-6-12/h1-9,15,19H,10-11H2,(H,18,22)(H,20,21)/t15-/m1/s1
• InChI Key： ZXWXVBROZXNXBC-OAHLLOKOSA-N
• SMILES： C(O)(=O)[C@@H](CC1=CC=CC(O)=C1)NC(OCC1=CC=CC=C1)=O

Additional information on (2R)-2-{(benzyloxy)carbonylamino}-3-(3-hydroxyphenyl)propanoic acid

Comprehensive Overview of (2R)-2-{(benzyloxy)carbonylamino}-3-(3-hydroxyphenyl)propanoic acid (CAS No. 1270293-13-4)

(2R)-2-{(benzyloxy)carbonylamino}-3-(3-hydroxyphenyl)propanoic acid (CAS No. 1270293-13-4) is a chiral amino acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its benzyloxycarbonyl (Cbz) protecting group and 3-hydroxyphenyl side chain, is widely utilized in peptide synthesis and drug development. Its unique stereochemistry (2R configuration) and functional groups make it a valuable intermediate for designing bioactive molecules targeting neurological and metabolic disorders.

The growing interest in chiral building blocks like CAS No. 1270293-13-4 aligns with trends in precision medicine and structure-activity relationship (SAR) studies. Researchers frequently search for "Cbz-protected amino acids" or "3-hydroxyphenyl derivatives in drug design," reflecting its relevance in optimizing pharmacokinetics. The compound’s hydroxyl group enhances solubility, a critical factor in oral bioavailability—a hot topic in AI-driven drug discovery platforms.

From a synthetic perspective, (2R)-2-{(benzyloxy)carbonylamino}-3-(3-hydroxyphenyl)propanoic acid serves as a key precursor for peptide coupling reactions. Its Cbz group offers selective deprotection compatibility, a feature highlighted in recent publications on "green chemistry approaches." Laboratories often inquire about "safe handling of Cbz-protected compounds" or "alternatives to hazardous reagents," emphasizing the demand for sustainable methodologies.

Analytical techniques such as HPLC and NMR are essential for verifying the purity and enantiomeric excess of CAS No. 1270293-13-4. The compound’s UV-active phenyl ring facilitates detection, a detail frequently queried in forums discussing "chromatographic methods for amino acid analysis." Additionally, its potential role in neuroprotective agents has spurred interest, coinciding with rising searches for "natural phenol-based therapeutics."

In conclusion, (2R)-2-{(benzyloxy)carbonylamino}-3-(3-hydroxyphenyl)propanoic acid exemplifies the intersection of chiral chemistry and modern drug discovery. Its versatility addresses contemporary challenges like solubility enhancement and stereoselective synthesis, making it a staple in both academic and industrial settings. As AI-assisted molecular design evolves, compounds like CAS No. 1270293-13-4 will remain pivotal in developing next-generation therapeutics.